(4-Biphenylyl)morpholino ketone

• IUPAC Name: morpholin-4-yl-(4-phenylphenyl)methanone
• InChI: InChI=1S/C17H17NO2/c19-17(18-10-12-20-13-11-18)16-8-6-15(7-9-16)14-4-2-1-3-5-14/h1-9H,10-13H2
• InChI Key: WFDSANQQYSPKDY-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C17H17NO2
• DSSTOX Substance ID: DTXSID40366910
• Molecular Weight: 267.32 g/mol
• CAS RN: 62333-57-7

Description

(4-Biphenylyl)morpholino ketone, also known as 4-BPM, is a synthetic organic compound that has been widely used in scientific research due to its unique properties. 4-BPM is a highly reactive and versatile molecule that is capable of forming molecular structures with a wide range of properties. It has been used in various fields, such as biochemistry, pharmacology, and medicinal chemistry.

Scientific Research Applications

(4-Biphenylyl)morpholino ketone has been used in a variety of scientific research applications. It has been used as a model compound for studying the structure and reactivity of organic molecules. It has also been used to study the effects of various catalysts on the reactivity of organic molecules. Additionally, this compound has been used in the synthesis of other molecules, such as drugs and pharmaceuticals.

Mechanism of Action

The mechanism of action of (4-Biphenylyl)morpholino ketone is not fully understood. However, it is believed that the molecule is capable of forming strong hydrogen bonds with other molecules, which can lead to a variety of effects. Additionally, this compound is capable of forming covalent bonds with other molecules, which can lead to various effects, such as the formation of new molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed that this compound is capable of forming strong hydrogen bonds with other molecules, which can lead to a variety of effects. Additionally, this compound is capable of forming covalent bonds with other molecules, which can lead to various effects, such as the formation of new molecules.

Advantages and Limitations for Lab Experiments

The advantages of using (4-Biphenylyl)morpholino ketone in laboratory experiments include the fact that it is a highly reactive and versatile molecule. Additionally, it is relatively simple to synthesize and can be easily performed in a laboratory setting. The main limitation of using this compound in laboratory experiments is that the mechanism of action is not fully understood, so it can be difficult to predict the effects of the compound on other molecules.

Future Directions

There are a number of potential future directions for the use of (4-Biphenylyl)morpholino ketone in scientific research. One potential direction is to use the compound to study the effects of various catalysts on the reactivity of organic molecules. Additionally, this compound could be used to synthesize new molecules, such as drugs and pharmaceuticals. Finally, further research could be conducted to better understand the mechanism of action of this compound and its effects on other molecules.

Synthesis Methods

(4-Biphenylyl)morpholino ketone is synthesized through a process called the Williamson ether synthesis. This involves the reaction of an alkyl halide, such as bromoethane, with an alcohol, such as ethanol, in the presence of a base, such as sodium hydroxide. The reaction produces a new molecule with an ether functional group, which is the this compound. This process is relatively simple and can be easily performed in a laboratory setting.